Cas no 2171993-45-4 (6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 2171993-45-4
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 6362179
• PubChem ID: 165504778
• Update Time: 2025-10-18

6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one
• EN300-1450487
• 2171993-45-4

• Inchi： 1S/C13H16N4O/c14-9-3-4-12-11(6-9)13(18)17(8-16-12)10-2-1-5-15-7-10/h3-4,6,8,10,15H,1-2,5,7,14H2
• InChI Key： YZMDOEFUGRTSCD-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=CN1C1CNCCC1)N

Computed Properties

• Exact Mass: 244.13241115g/mol
• Monoisotopic Mass: 244.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.7Ų

Additional information on 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one

Introduction to 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 2171993-45-4)

6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one, with the CAS number 2171993-45-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The unique structural features of 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one consists of a quinazoline core with a piperidine substituent at the C-3 position and an amino group at the C-6 position. The presence of these functional groups imparts specific pharmacological properties to the molecule. The piperidine ring is known for its ability to interact with various biological targets, while the amino group can participate in hydrogen bonding and other non-covalent interactions that are crucial for biological activity.

Recent studies have highlighted the potential of 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one has shown promise in cancer research. A study conducted by a team of scientists at a leading pharmaceutical company demonstrated that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one could be developed into a novel anticancer drug.

The neuroprotective effects of 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one have also been investigated. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective activity makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one have been extensively studied to assess its suitability for clinical applications. Research has shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it exhibits low toxicity and good safety profiles in preclinical studies, further supporting its potential as a therapeutic agent.

In conclusion, 6-amino-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 2171993-45-4) is a promising compound with diverse biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.